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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Executive Summary: The Hydrophobic Advantage
While methyl and ethyl chloroformates (ECF) are staples in analytical derivatization due to their

volatility, long-chain alkyl chloroformates (C8–C18) offer a distinct physicochemical profile

critical for specialized applications.[1]

Key Technical Insight: Contrary to common assumptions, the intrinsic electrophilicity of the

carbonyl carbon changes negligibly from Octyl (C8) to Cetyl (C16). The "reactivity" differences

observed in the lab are almost entirely governed by solubility parameters and phase-transfer

kinetics.[1] Long-chain chloroformates exhibit a "Hydrophobic Shield" effect, rendering them

significantly more stable to hydrolysis in biphasic aqueous systems compared to their short-

chain counterparts, while maintaining high reactivity toward lipophilic amines and alcohols.[1]

Mechanistic Foundations
The Reaction Mechanism
The reaction of alkyl chloroformates with nucleophiles (amines/alcohols) proceeds via a

Bimolecular Addition-Elimination (B_Ac_2) mechanism.
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Nucleophilic Attack: The lone pair of the nucleophile attacks the carbonyl carbon, forming a

tetrahedral intermediate.

Elimination: The chloride ion (good leaving group) is expelled, reforming the carbonyl double

bond.

Deprotonation: A base (pyridine, triethylamine, or hydroxide) removes the proton to form the

stable carbamate or carbonate.

The "Hydrophobic Shield" Phenomenon
In aqueous-organic biphasic reactions (common in biological derivatization), hydrolysis is the

competing side reaction.

Short Chains (C1-C2): Moderate water solubility allows rapid migration into the aqueous

phase, leading to fast hydrolysis (

minutes).[1]

Long Chains (C8-C18): High lipophilicity (LogP > 3) partitions the reagent almost exclusively

into the organic phase.[1] Hydrolysis is limited to the interface, effectively "shielding" the

reagent from bulk water.
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Caption: Diagram illustrating the differential partitioning of C2 vs. C8 chloroformates. C8

remains protected in the organic phase, reacting primarily at the interface.

Comparative Performance Matrix
The following data synthesizes kinetic trends and physical properties. Note that intrinsic

reactivity plateaus after C4; observed performance differences are solvent-dependent.[1]

Feature Ethyl (C2) Hexyl (C6) Octyl (C8) Cetyl (C16)

LogP (Est.) 1.2 3.1 4.2 8.1

Intrinsic

Reactivity
High High

High (Similar to

C6)

Moderate (Steric

tail folding)

Hydrolytic

Stability

Low (

min)
Moderate High Very High

Phase

Preference
Amphiphilic Organic Strictly Organic Strictly Organic

GC Retention

Shift
Baseline

+400-500 RI

Units

+600-700 RI

Units
+1400+ RI Units

Primary

Application

General AA

Profiling
Volatile Amines

Lipophilicity

Tuning

Membrane

Permeability

Key Selection Criteria:
Use C2 (Ethyl): For general metabolic profiling where volatility is key.[1]

Use C8 (Octyl): When the analyte is too volatile (e.g., short-chain amines) or to separate co-

eluting peaks by shifting retention time significantly.[1]

Use C16 (Cetyl): For synthesizing prodrugs to cross the blood-brain barrier or for lipid-

anchoring peptides.[1]
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Protocol A: Synthesis of Octyl Chloroformate
(Triphosgene Method)
A safer, high-yield alternative to using phosgene gas.

Safety: Triphosgene is toxic.[1] Perform all operations in a fume hood. Reagents: Octan-1-ol

(10 mmol), Triphosgene (3.4 mmol), Pyridine (catalytic), DCM (anhydrous).[1]

Setup: Flame-dry a 100 mL 3-neck round-bottom flask equipped with a dropping funnel and

N2 inlet.

Dissolution: Dissolve Triphosgene (1.0 g, 3.4 mmol) in 20 mL anhydrous DCM. Cool to 0°C.

[1][2][3]

Addition: Mix Octan-1-ol (1.3 g, 10 mmol) with Pyridine (0.1 mL). Add this mixture dropwise

to the triphosgene solution over 30 minutes.

Why? Slow addition prevents the formation of the carbonate (dialkyl) byproduct.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

Workup: Wash with cold 1M HCl (removes pyridine), then cold water. Dry organic layer over

MgSO4.[1]

Purification: Remove solvent under reduced pressure. Distillation is usually not required if

strictly stoichiometric; yield >90%.[1]

Protocol B: Biphasic Derivatization for GC-MS (C8 vs
C2)
Adapted for long-chain reagents where phase separation is critical.[1]

Target: Amino Acids / Fatty Amines in biological fluid.[1][4]

Sample Prep: Take 100 µL of aqueous sample (urine/plasma).[1] Adjust pH to >9 using

NaOH or Carbonate buffer.[1]

Solvent System: Add 150 µL Acetonitrile:Pyridine (4:1).
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Note: For C8/C16, replace Acetonitrile with Isooctane or Hexane if the analyte is pre-

extracted, or use a dispersive liquid-liquid microextraction (DLLME) approach.

Derivatization: Add 20 µL of Octyl Chloroformate. Vortex vigorously for 30 seconds.[1]

Mechanism:[5][6][7][8] The vigorous mixing creates high interfacial area, overcoming the

"Hydrophobic Shield" to allow reaction with the analyte.

Extraction: Add 200 µL of Chloroform (containing 1% Octyl Chloroformate to drive

completion). Vortex 10s.

Separation: Centrifuge. Inject the bottom organic layer into GC-MS.[1]

Application Decision Logic
Use the following decision tree to select the appropriate alkyl chloroformate for your research.

Select Analyte Type

Is the analyte highly volatile?
(e.g., Methylamine, Ethanol)

Is the matrix complex?
(Overlapping peaks)

No

Use Hexyl Chloroformate (C6)
Increase MW

Yes

Goal: Membrane Permeability?

No

Use Octyl Chloroformate (C8)
Shift Retention / DLLME

Yes (Shift Retention)

Use Ethyl Chloroformate (C2)
Standard GC-MS

Not Required

Use Cetyl Chloroformate (C16)
Lipid Anchoring

High Required
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Caption: Decision matrix for selecting alkyl chain length based on analytical goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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